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Compound of Interest

Compound Name: Nkh477

Cat. No.: B15605010 Get Quote

A Water-Soluble Adenylyl Cyclase Activator for In
Vitro and In Vivo Research
Introduction:

Nkh477, also known as Colforsin dapropate hydrochloride, is a potent, water-soluble analog of

forskolin.[1] As a direct activator of adenylyl cyclase, Nkh477 elevates intracellular cyclic AMP

(cAMP) levels, making it a valuable tool for studying a wide range of cellular processes.[2][3][4]

[5][6][7] It exhibits a degree of selectivity for the cardiac (type V) isoform of adenylyl cyclase.[1]

These properties have led to its use in cardiovascular research as a positive inotropic and

hypotensive agent, as well as in studies of smooth muscle relaxation, immune modulation, and

neuronal function.[1][5][7]

This document provides detailed information on the solubility of Nkh477, protocols for its

preparation and use in experimental settings, and an overview of its primary signaling pathway.

Data Presentation: Nkh477 Solubility
The solubility of Nkh477 can vary between batches due to factors such as hydration. The

following tables summarize the reported solubility data in common laboratory solvents. It is

recommended to perform a small-scale solubility test with your specific batch of Nkh477.

Table 1: Solubility in Single Solvents
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

Water 10 - 21.84 18.31 - 40

Sonication may be

required to aid

dissolution.[2][8]

DMSO 30 - 100 54.9 - 183.12

Sonication may be

required. The use of

new, anhydrous

DMSO is

recommended as

hygroscopic DMSO

can impact solubility.

[1][2][8]

DMF 20 36.6

Ethanol 2.5 4.6

Table 2: Solubility in Co-Solvent Systems

Co-Solvent System
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO:PBS (pH 7.2)

(1:1)
0.5 0.9

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 5 ≥ 9.16
This formulation yields

a clear solution.[2][8]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 5 ≥ 9.16
This formulation yields

a clear solution.[2]

10% DMSO, 90%

Corn Oil
≥ 5 ≥ 9.16

This formulation yields

a clear solution.[2]
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Molecular Weight of Nkh477 (hydrochloride) is 546.1 g/mol .

Experimental Protocols
Protocol 1: Preparation of a 10 mM Aqueous Stock
Solution

Weighing: Accurately weigh out the desired amount of Nkh477 powder. For 1 mL of a 10 mM

stock solution, you will need 5.46 mg.

Dissolution: Add the appropriate volume of sterile, purified water (e.g., Milli-Q or equivalent)

to the Nkh477 powder.

Solubilization: Vortex the solution vigorously. If the compound does not fully dissolve,

sonicate the vial in a water bath until the solution is clear.[2][8]

Sterilization: For cell culture applications, sterilize the stock solution by passing it through a

0.22 µm syringe filter.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for short-term use (weeks) or -80°C for long-term storage (months). It

is recommended to use freshly prepared solutions as the compound may be unstable in

solution.[2]

Protocol 2: Preparation of a 50 mM DMSO Stock
Solution

Weighing: Accurately weigh out the desired amount of Nkh477 powder. For 1 mL of a 50 mM

stock solution, you will need 27.3 mg.

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the Nkh477
powder.

Solubilization: Vortex the solution until the compound is fully dissolved. Gentle warming (e.g.,

in a 37°C water bath) and sonication can be used to aid dissolution if necessary.[2][8]
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Storage: Store the DMSO stock solution in small aliquots at -20°C or -80°C. Ensure the vials

are tightly sealed to prevent moisture absorption by the DMSO.

Protocol 3: Preparation of an In Vivo Formulation (based
on 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)
This protocol is for preparing a working solution for animal studies and should be performed in

a sterile environment.[2]

Prepare a concentrated DMSO stock: Prepare a high-concentration stock solution of Nkh477
in DMSO (e.g., 50 mg/mL).

Mixing the components: In a sterile tube, add the following components in the specified

order, ensuring the solution is mixed thoroughly after each addition:

400 µL PEG300

100 µL of the 50 mg/mL Nkh477 in DMSO stock solution

50 µL Tween-80

Final dilution: Add 450 µL of sterile saline to bring the total volume to 1 mL. This will result in

a final Nkh477 concentration of 5 mg/mL.

Administration: The solution should be clear. If any precipitation is observed, gentle warming

and vortexing may be used. This formulation should be prepared fresh before each use.

Mandatory Visualizations
Signaling Pathway of Nkh477
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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